molecular formula C12H25NO2 B8643636 Octanoic acid, 2-dimethylaminoethyl ester CAS No. 36609-93-5

Octanoic acid, 2-dimethylaminoethyl ester

Cat. No.: B8643636
CAS No.: 36609-93-5
M. Wt: 215.33 g/mol
InChI Key: RBLJYVBVMVTWKL-UHFFFAOYSA-N
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Description

Octanoic acid, 2-dimethylaminoethyl ester is a useful research compound. Its molecular formula is C12H25NO2 and its molecular weight is 215.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

36609-93-5

Molecular Formula

C12H25NO2

Molecular Weight

215.33 g/mol

IUPAC Name

2-(dimethylamino)ethyl octanoate

InChI

InChI=1S/C12H25NO2/c1-4-5-6-7-8-9-12(14)15-11-10-13(2)3/h4-11H2,1-3H3

InChI Key

RBLJYVBVMVTWKL-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCC(=O)OCCN(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromoethyl octanoate (0.2 g, 0.72 mmol) and 40% aqueous dimethylamine (4.2 mL, 36 mmol) were dissolved in acetonitrile (10 mL). The reaction mixture was stirred at room temperature for 48 hours. After removal of acetonitrile under vacuum, chloroform (30 mL) was added. The chloroform layer was extracted with potassium carbonate solution (20 mL, 0.01N) and water (2×20 mL), then was dried over sodium sulfate. The drying agent was suction filtered, and the chloroform removed in vacuo. The resulting material was applied to a silica gel column (discontinuous gradient of chloroform/methanol 95:5, 8:2 as eluent) affording 0.13 g pure product. Yield 77%; liquid; 1H NMR (CDCl3) 0.85-0.95 (t, CH3 (CH2)4), 1.20-1.40 (m, CH3 (CH2)4), 1.55-1.70 (m, CH2 CH2 CO), 2.25-2.40 (t, CH2 CH2 CO), 2.45-2.55 (s, (CH3)2 N) 2.75-2.85 (t, O CH2 CH2 N), 4.25-4.35 (t, O CH2 CH2 N).
Quantity
0.2 g
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Reaction Step One
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4.2 mL
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reactant
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10 mL
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Yield
77%

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